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Compound of Interest

Compound Name: D-685

Cat. No.: B15620373

To ensure the safe and compliant disposal of the substance identified as "D-685," more specific
information about the chemical is required. Initial research has revealed several products with
similar identifiers, each possessing distinct chemical properties and requiring different disposal
protocols. The provided Safety Data Sheets (SDS) for substances like STYRON™ 685D, JS
685, and WSI-685L highlight the critical need for precise identification before proceeding with
disposal.

To receive accurate guidance, please provide additional details such as:

Manufacturer: The company that produced the chemical.

Product Use: The application or context in which the substance is used (e.g., polystyrene
plastic, aerosol, cleaning agent).

Physical Form: Whether it is a solid, liquid, or gas.

Any other identifiers from the product label or Safety Data Sheet.

In the absence of specific information, this document provides general procedures for the
handling and disposal of chemical waste in a laboratory setting, based on established safety
protocols. It is crucial to treat any unidentified substance as hazardous until its properties are
fully understood.

General Chemical Waste Disposal Procedures
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The following steps outline a general workflow for the proper disposal of laboratory chemical
waste. This process is designed to ensure the safety of personnel and compliance with
environmental regulations.

Waste Identification and Characterization

The first and most critical step is to identify the chemical waste. If the identity of "D-685" is
unknown, it should be treated as a hazardous substance. Do not mix unknown wastes.

Segregation of Chemical Waste

Proper segregation of chemical waste is essential to prevent dangerous reactions. Wastes
should be separated into compatible categories.

Table 1. General Chemical Waste Segregation Categories

Waste Category Examples Storage Container
Halogenated Solvents Methylene chloride, chloroform  Glass or polyethylene
Non-Halogenated Solvents Acetone, ethanol, hexane Glass or polyethylene

. . . i . Glass (with caution),
Acids Hydrochloric acid, sulfuric acid
polyethylene

Sodium hydroxide, ammonium
Bases ) Polyethylene
hydroxide

Solutions containing mercury,
Heavy Metals ) Polyethylene
lead, cadmium

o Nitrates, permanganates, Glass or polyethylene (store
Oxidizers )
peroxides separately)
Reactive Wastes Pyrophorics, water-reactives Specialized containment

Waste Collection and Labeling

All chemical waste must be collected in appropriate, sealed containers that are compatible with
the waste they hold. Each container must be clearly labeled.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15620373?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Key Labeling Information:

The words "Hazardous Waste"[1][2]

Full chemical name(s) of the contents (no abbreviations)[1][2]

Approximate percentages of each component in a mixture[2]

The date when the waste was first added to the container[2]

The name and contact information of the generating researcher or lab[2]

Indication of the associated hazards (e.g., flammable, corrosive, toxic)[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for chemical waste disposal in a
laboratory setting.
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Chemical Waste Disposal Workflow

Identify Chemical Waste

Is the identity known?

Treat as Unknown Hazardous Waste

Consult Safety Data Sheet (SDS) for disposal information

Segregate waste based on compatibility (Acids, Bases, Solvents, etc.)

Select appropriate, compatible waste container

Label container with 'Hazardous Waste' and full chemical contents

Store in designated Satellite Accumulation Area (SAA)

Arrange for pickup by Environmental Health & Safety (EHS)

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps and decisions in the proper disposal of chemical
waste.

Important Safety Considerations

¢ Never dispose of chemical waste down the drain unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department for specific, neutralized,
non-hazardous substances|3].

» Do not dispose of chemical waste in regular trash[1][3].

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat, when handling chemical waste.

o Storage: Store waste containers in a designated, well-ventilated "Satellite Accumulation
Area" (SAA) within the laboratory. Ensure secondary containment is used to capture any
potential leaks[4].

» Container Fullness: Do not overfill waste containers; a general rule is to fill them to no more
than 80-90% capacity to allow for expansion of vapors and prevent spills[4].

» Unknowns: Do not attempt to neutralize or treat unknown chemical waste. Contact your
institution's EHS office for guidance on the proper procedures for identifying and disposing of
unknown substances.

Disposal Procedures for Referenced "685" Products

To illustrate the importance of proper identification, the disposal recommendations for the
different "685" products found during the initial search are summarized below.

STYRON™ 685D (Polystyrene Plastic): This product is not classified as hazardous. Disposal
should be in accordance with local regulations. It can typically be handled as a non-hazardous
solid waste[5][6].

JS 685 (Aerosol Product): This product is classified as a flammable aerosol. Disposal
instructions advise not to puncture or incinerate the container. If partly filled, users should call
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their local solid waste agency or a designated cleanup service for disposal instructions. It
should not be dumped into sewers, on the ground, or into any body of water[7].

WSI-685L (Liquid Chemical Mixture): This product is harmful if swallowed, inhaled, or absorbed
through the skin. For spills, it is recommended to use a non-combustible absorbent material like
vermiculite or sand, place it into a container for later disposal, and clean the contaminated
surface thoroughly. Waste disposal should follow the guidance in Section 13 of its specific
MSDS and all applicable regulations|[8].

The significant differences in these procedures underscore the necessity of correctly identifying
"D-685" before proceeding with any disposal plan. Please consult your Safety Data Sheet and
your institution's Environmental Health and Safety department for guidance specific to your
material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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